2-[(4-hydroxy-6-phenyl-2-pyrimidinyl)thio]-1-(4-methoxy-3-methylphenyl)ethanone

• IUPAC Name: 2-[2-(4-methoxy-3-methylphenyl)-2-oxoethyl]sulfanyl-4-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C20H18N2O3S/c1-13-10-15(8-9-18(13)25-2)17(23)12-26-20-21-16(11-19(24)22-20)14-6-4-3-5-7-14/h3-11H,12H2,1-2H3,(H,21,22,24)
• InChI Key: BYVWQUBOQPBMDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)CSC2=NC(=CC(=O)N2)C3=CC=CC=C3)OC
• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol

Description

2-[(4-hydroxy-6-phenyl-2-pyrimidinyl)thio]-1-(4-methoxy-3-methylphenyl)ethanone is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies, particularly in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 2-[(4-hydroxy-6-phenyl-2-pyrimidinyl)thio]-1-(4-methoxy-3-methylphenyl)ethanone is not fully understood. However, it is believed to interact with specific enzymes and proteins in the body, altering their function and activity. This compound may also affect certain signaling pathways in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
2-[(4-hydroxy-6-phenyl-2-pyrimidinyl)thio]-1-(4-methoxy-3-methylphenyl)ethanone has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes and proteins in the body, leading to changes in cellular processes such as metabolism and signaling. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial for certain health conditions.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-hydroxy-6-phenyl-2-pyrimidinyl)thio]-1-(4-methoxy-3-methylphenyl)ethanone in lab experiments include its high purity and stability, which allows for accurate and reproducible results. However, this compound may have limitations in terms of its solubility and toxicity, which may affect its use in certain experiments.

Future Directions

There are many future directions for the study of 2-[(4-hydroxy-6-phenyl-2-pyrimidinyl)thio]-1-(4-methoxy-3-methylphenyl)ethanone. Some potential areas of research include investigating its potential as a therapeutic agent for various health conditions, exploring its interactions with specific enzymes and proteins in the body, and developing new synthesis methods to improve its properties and applications.
In conclusion, 2-[(4-hydroxy-6-phenyl-2-pyrimidinyl)thio]-1-(4-methoxy-3-methylphenyl)ethanone is a chemical compound that has shown promising results in various scientific research studies. Its potential applications in biochemistry and physiology make it an important tool for investigating the function of certain enzymes and proteins in the body. Further research is needed to fully understand its mechanism of action and explore its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-[(4-hydroxy-6-phenyl-2-pyrimidinyl)thio]-1-(4-methoxy-3-methylphenyl)ethanone involves the reaction of 4-methoxy-3-methylbenzaldehyde with 2-amino-4-phenyl-6-thiopyrimidine in the presence of a suitable catalyst. The resulting product is then purified and characterized using various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

2-[(4-hydroxy-6-phenyl-2-pyrimidinyl)thio]-1-(4-methoxy-3-methylphenyl)ethanone has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies, particularly in the field of biochemistry and physiology. It has been used as a tool to investigate the function of certain enzymes and proteins in the body.